5-Cyclopropoxy-2-methoxypyridin-3-amine

• Molecular Formula: C9H12N2O2
• Molecular Weight: 180.20 g/mol
• IUPAC Name: 5-cyclopropyloxy-2-methoxypyridin-3-amine
• InChI: InChI=1S/C9H12N2O2/c1-12-9-8(10)4-7(5-11-9)13-6-2-3-6/h4-6H,2-3,10H2,1H3
• InChI Key: ZCPCXNXGEOWWRU-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=N1)OC2CC2)N

Description

5-Cyclopropoxy-2-methoxypyridin-3-amine is a pyridine derivative characterized by three distinct substituents: a methoxy group (-OCH₃) at position 2, a cyclopropoxy group (-O-C₃H₅) at position 5, and an amine (-NH₂) at position 3. Its molecular formula is C₉H₁₂N₂O₂, with a molecular weight of 180.21 g/mol. The cyclopropoxy group introduces a strained three-membered ring, which may enhance metabolic stability and influence steric interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-2-methoxypyridin-3-amine typically involves the reaction of 2-methoxypyridin-3-amine with cyclopropyl bromide under basic conditions. The reaction is carried out in a solvent such as dimethylformamide (DMF) with a base like potassium carbonate (K2CO3) to facilitate the nucleophilic substitution reaction. The reaction mixture is heated to reflux for several hours to ensure complete conversion.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-2-methoxypyridin-3-amine undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like potassium permanganate (KMnO4) or hydrogen peroxide (H2O2).

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Nucleophilic substitution reactions can occur at the pyridine ring, especially at the positions ortho and para to the nitrogen atom.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Alkyl halides in the presence of a base like potassium carbonate.

Major Products Formed

Oxidation: Formation of pyridine N-oxide derivatives.

Reduction: Formation of reduced amine derivatives.

Substitution: Formation of substituted pyridine derivatives with various functional groups.

Scientific Research Applications

5-Cyclopropoxy-2-methoxypyridin-3-amine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential as a ligand in biochemical assays.

Medicine: Explored for its potential pharmacological properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-2-methoxypyridin-3-amine involves its interaction with specific molecular targets. The compound can act as a ligand, binding to enzymes or receptors and modulating their activity. The exact pathways and targets depend on the specific application and the biological system being studied.

Comparison with Similar Compounds

Key Observations:

Substituent Effects: The cyclopropoxy group in the target compound distinguishes it from analogs with simpler alkyl (e.g., methyl) or aryl substituents. This group’s strained geometry may enhance metabolic stability compared to linear alkyl chains .

Molecular Weight and Solubility :

• The target compound (180.21 g/mol) is lighter than the bipyridine derivative (201.23 g/mol) but heavier than the methyl-substituted analog (138.17 g/mol). This suggests intermediate solubility profiles, balancing lipophilicity (from cyclopropoxy) and polarity (from methoxy and amine groups).

Electronic and Steric Profiles :

• The fused pyrrolopyridine (C₉H₁₀N₂O) introduces a nitrogen-rich heterocycle, likely increasing basicity and altering electron distribution compared to the pyridine-only scaffold .